Cas no 2639462-15-8 (tert-butyl 5-amino-1-(ethylcarbamothioyl)-1H-pyrazole-4-carboxylate)

Tert-butyl 5-amino-1-(ethylcarbamothioyl)-1H-pyrazole-4-carboxylate is a synthetic intermediate with applications in pharmaceutical and agrochemical research. Its structure features a pyrazole core functionalized with a thiourea moiety and a tert-butyl ester group, offering versatility in further derivatization. The compound’s reactive sites, including the amino and carbamothioyl groups, enable selective modifications, making it valuable for heterocyclic synthesis. The tert-butyl ester enhances stability and solubility, facilitating handling in organic reactions. This intermediate is particularly useful in the development of biologically active molecules, such as kinase inhibitors or antimicrobial agents, due to its ability to serve as a scaffold for diverse pharmacophores. Its well-defined purity and consistent performance ensure reliability in research applications.

tert-butyl 5-amino-1-(ethylcarbamothioyl)-1H-pyrazole-4-carboxylate structure

2639462-15-8 structure

Product Name:tert-butyl 5-amino-1-(ethylcarbamothioyl)-1H-pyrazole-4-carboxylate

CAS No:2639462-15-8

MF:C₁₁H₁₈N₄O₂S

MW:270.351220607758

CID:5666585

PubChem ID:165900735

Update Time:2025-05-27

tert-butyl 5-amino-1-(ethylcarbamothioyl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-butyl 5-amino-1-(ethylcarbamothioyl)-1H-pyrazole-4-carboxylate
- EN300-27722649
- 2639462-15-8
- Inchi： 1S/C11H18N4O2S/c1-5-13-10(18)15-8(12)7(6-14-15)9(16)17-11(2,3)4/h6H,5,12H2,1-4H3,(H,13,18)
- InChI Key： UFKKLIXRIYOJEW-UHFFFAOYSA-N
- SMILES： S=C(NCC)N1C(=C(C=N1)C(=O)OC(C)(C)C)N

Computed Properties

Exact Mass: 270.11504700g/mol
Monoisotopic Mass: 270.11504700g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 330
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 114Å²

tert-butyl 5-amino-1-(ethylcarbamothioyl)-1H-pyrazole-4-carboxylate Pricemore >>

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Enamine	EN300-27722649-1g	tert-butyl 5-amino-1-(ethylcarbamothioyl)-1H-pyrazole-4-carboxylate	2639462-15-8		1g	$528.0	2023-09-10
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Enamine	EN300-27722649-0.05g	tert-butyl 5-amino-1-(ethylcarbamothioyl)-1H-pyrazole-4-carboxylate	2639462-15-8	95.0%	0.05g	$443.0	2025-03-20
Enamine	EN300-27722649-0.1g	tert-butyl 5-amino-1-(ethylcarbamothioyl)-1H-pyrazole-4-carboxylate	2639462-15-8	95.0%	0.1g	$464.0	2025-03-20
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Enamine	EN300-27722649-0.5g	tert-butyl 5-amino-1-(ethylcarbamothioyl)-1H-pyrazole-4-carboxylate	2639462-15-8	95.0%	0.5g	$507.0	2025-03-20
Enamine	EN300-27722649-1.0g	tert-butyl 5-amino-1-(ethylcarbamothioyl)-1H-pyrazole-4-carboxylate	2639462-15-8	95.0%	1.0g	$528.0	2025-03-20
Enamine	EN300-27722649-2.5g	tert-butyl 5-amino-1-(ethylcarbamothioyl)-1H-pyrazole-4-carboxylate	2639462-15-8	95.0%	2.5g	$1034.0	2025-03-20
Enamine	EN300-27722649-5.0g	tert-butyl 5-amino-1-(ethylcarbamothioyl)-1H-pyrazole-4-carboxylate	2639462-15-8	95.0%	5.0g	$1530.0	2025-03-20